Cas no 2228777-40-8 (tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate is a specialized organic compound featuring a piperidine core substituted with a trifluoromethyl and amino-functionalized side chain, protected by a tert-butoxycarbonyl (Boc) group. The presence of the Boc group enhances stability, facilitating handling and storage, while the trifluoromethyl moiety contributes to unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The 5,5-dimethyl substitution on the piperidine ring improves conformational rigidity, potentially enhancing selectivity in binding interactions. This compound serves as a versatile intermediate for synthesizing fluorinated pharmaceuticals or bioactive molecules, leveraging its structural features for targeted applications.
tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate structure
2228777-40-8 structure
Product Name:tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
CAS No:2228777-40-8
MF:C15H27F3N2O2
MW:324.382294893265
CID:6115106
PubChem ID:165620470
Update Time:2025-06-14

tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
    • EN300-1893927
    • 2228777-40-8
    • Inchi: 1S/C15H27F3N2O2/c1-13(2,3)22-12(21)20-9-14(4,5)7-6-11(20)10(8-19)15(16,17)18/h10-11H,6-9,19H2,1-5H3
    • InChI Key: QNBCMDXTFZFVEV-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1CCC(C)(C)CN1C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 324.20246259g/mol
  • Monoisotopic Mass: 324.20246259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228777-40-8)

The compound tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228777-40-8) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and tert-butyl carbamate moiety, make it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where such intermediates play a pivotal role. The compound's CAS No. 2228777-40-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in high-throughput screening and lead optimization processes.

The synthesis of tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate involves multi-step organic reactions, including amination, carboxylation, and protection-deprotection strategies. Its stereochemistry and functional group compatibility are critical factors for researchers optimizing structure-activity relationships (SAR). Notably, the 5,5-dimethylpiperidine core contributes to conformational rigidity, a desirable trait in ligand design for GPCR targets, a hot topic in neuroscience research.

From an industrial perspective, CAS No. 2228777-40-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to produce this intermediate with minimal waste, addressing the environmental impact of chemical manufacturing. This resonates with the ESG (Environmental, Social, and Governance) priorities of many pharmaceutical firms, making it a recurring keyword in patent literature and R&D reports.

Analytical characterization of tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure batch-to-batch consistency, a crucial requirement for preclinical studies. The compound's logP and pKa values are also of interest to computational chemists developing AI-driven molecular modeling tools, a rapidly evolving field attracting substantial investment.

In conclusion, tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228777-40-8) exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its versatility in small-molecule drug development and alignment with industry trends ensure its continued prominence in scientific discourse. Future research may explore its derivatives for orphan diseases or personalized treatment regimens, further expanding its utility.

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